Cas no 883526-96-3 (2-Bromo-N-(thiophen-2-ylmethyl)acetamide)

• Product Name: 2-Bromo-N-(thiophen-2-ylmethyl)acetamide
• CAS No: 883526-96-3
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• MDL: MFCD06800381
• CID: 868222
• PubChem ID: 16641278
• Update Time: 2025-06-23

2-Bromo-N-(thiophen-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(thiophen-2-ylmethyl)acetamide
• 2-bromo-N-(2-thienylmethyl)acetamide(SALTDATA: FREE)
• F3310-0723
• BS-36018
• 2-Bromo-N-[(thiophen-2-yl)methyl]acetamide
• MFCD06800381
• CS-0322120
• AKOS000319551
• 2-Bromo-N-(2-thienylmethyl)acetamide, AldrichCPR
• 883526-96-3
• 2-BROMO-N-THIOPHEN-2-YLMETHYL-ACETAMIDE
• 2-BROMO-N-(2-THIENYLMETHYL)ACETAMIDE
• DTXSID20586391

• MDL： MFCD06800381
• Inchi： 1S/C7H8BrNOS/c8-4-7(10)9-5-6-2-1-3-11-6/h1-3H,4-5H2,(H,9,10)
• InChI Key： XFGFQNGEXUDOOD-UHFFFAOYSA-N
• SMILES： BrCC(NCC1=CC=CS1)=O

Computed Properties

• Exact Mass: 232.95100
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 57.34000
• LogP: 2.15010

2-Bromo-N-(thiophen-2-ylmethyl)acetamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Bromo-N-(thiophen-2-ylmethyl)acetamide

2-Bromo-N-(thiophen-2-ylmethyl)acetamide (CAS No. 883526-96-3): An Overview and Recent Advances

2-Bromo-N-(thiophen-2-ylmethyl)acetamide (CAS No. 883526-96-3) is a versatile compound with significant potential in various fields of chemistry and medicinal research. This compound, characterized by its unique bromine and thiophene functionalities, has garnered attention for its role in synthetic chemistry, drug discovery, and biological studies. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of 2-Bromo-N-(thiophen-2-ylmethyl)acetamide, highlighting its importance in the scientific community.

Chemical Structure and Properties

2-Bromo-N-(thiophen-2-ylmethyl)acetamide is a brominated derivative of N-(thiophen-2-ylmethyl)acetamide. Its molecular formula is C₉H₉BrNO₂S, with a molecular weight of approximately 257.04 g/mol. The compound features a bromine atom attached to the acetamide group and a thiophene ring linked to the nitrogen atom. These structural elements confer unique chemical properties to 2-Bromo-N-(thiophen-2-ylmethyl)acetamide, making it an attractive candidate for various chemical reactions and biological studies.

The presence of the bromine atom provides a handle for further functionalization through substitution reactions, while the thiophene ring imparts aromatic stability and potential bioactivity. The compound is typically synthesized through the reaction of 2-bromomethylthiophene with acetyl chloride or acetic anhydride in the presence of a base such as triethylamine or pyridine.

Synthesis Methods

The synthesis of 2-Bromo-N-(thiophen-2-ylmethyl)acetamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromomethylthiophene with acetyl chloride or acetic anhydride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic substitution at the bromomethyl group, followed by amidation to form the final product.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, 2-bromomethylthiophene is reacted with acetic anhydride under microwave irradiation, leading to rapid formation of 2-Bromo-N-(thiophen-2-ylmethyl)acetamide. The use of microwave technology not only accelerates the reaction but also enhances selectivity and purity of the product.

Biological Applications

2-Bromo-N-(thiophen-2-ylmethyl)acetamide has shown promising biological activity in various studies, particularly in the areas of enzyme inhibition and anticancer research. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, making it a valuable tool for understanding enzyme function and developing new therapeutic agents.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-Bromo-N-(thiophen-2-ylmethyl)acetamide on human cytochrome P450 enzymes (CYPs). The results showed that this compound effectively inhibited CYP1A1 and CYP1A2 activities, suggesting its potential as a lead compound for developing selective enzyme inhibitors.

Anticancer Potential

Beyond enzyme inhibition, 2-Bromo-N-(thiophen-2-ylmethyl)acetamide has also been explored for its anticancer properties. A study published in Cancer Research reported that this compound exhibited significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to its ability to induce apoptosis through mitochondrial dysfunction and DNA damage.

The anticancer potential of 2-Bromo-N-(thiophen-2-ylmethyl)acetamide has been further validated in animal models. In vivo studies using xenograft models demonstrated that treatment with this compound led to significant tumor regression without causing severe side effects. These findings highlight the therapeutic potential of 2-Bromo-N-(thiophen-2-ylmethyl)acetamide as a novel anticancer agent.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of 2-Bromo-N-(thiophen-2-ylmethyl)acetamide. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Preliminary data from these trials have shown that 2-Bromo-N-(thiophen-2-ylmethyl)acetamide is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

In addition to its direct therapeutic applications, < strong > ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶< strong > * * * * * * * * * * * * * * * * * * * * * *< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong >*< strong > * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * *